Cas no 4360-76-3 (1,3-Dioxolane, 2-butyl-)

1,3-Dioxolane, 2-butyl- structure
1,3-Dioxolane, 2-butyl- structure
Product Name:1,3-Dioxolane, 2-butyl-
CAS No:4360-76-3
MF:C7H14O2
MW:130.184862613678
CID:324190
PubChem ID:521146
Update Time:2025-04-19

1,3-Dioxolane, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 2-butyl-
    • 2-butyl-1,3-dioxolane
    • Pentanal ethylene acetal
    • SCHEMBL25949
    • KODJTPVSRWYRDF-UHFFFAOYSA-N
    • 4360-76-3
    • DTXSID50334564
    • 2-butyl-1,3-dioxolan
    • AKOS006230052
    • Inchi: 1S/C7H14O2/c1-2-3-4-7-8-5-6-9-7/h7H,2-6H2,1H3
    • InChI Key: KODJTPVSRWYRDF-UHFFFAOYSA-N
    • SMILES: O1CCOC1CCCC

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 67.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.